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For Researchers, Scientists, and Drug Development Professionals

The pursuit of enhanced physical performance has led to the investigation of numerous

substances known as ergogenic aids. While some, like creatine monohydrate and caffeine,

have been rigorously studied and validated, others remain on the periphery of scientific

acceptance. This guide provides an objective comparison of the purported ergogenic aid,

calcium pangamate (also known as "Vitamin B15"), with several well-established alternatives.

The comparison is based on available experimental data, mechanisms of action, and the

quality of scientific evidence.

Calcium Pangamate ("Vitamin B15")
Calcium pangamate is a controversial substance with a history of unsubstantiated health and

performance claims. It is not a recognized vitamin, and its chemical composition is not

consistently defined, with commercial preparations varying widely in their ingredients.[1] The

Food and Drug Administration (FDA) does not recognize it as a legitimate dietary supplement

and has identified some formulations as unsafe food additives containing potentially mutagenic

compounds.[1]

Purported Mechanism of Action
The proposed, but not scientifically validated, mechanisms of action for calcium pangamate
are derived from historical, primarily Russian, literature from the mid-20th century.[2][3] These

claims suggest it may act as a methyl donor in cellular metabolism and improve tissue
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oxygenation, thereby reducing hypoxia during strenuous exercise.[2][3] However, these

proposed pathways lack substantiation in modern, peer-reviewed scientific research.
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Purported Calcium Pangamate Pathway (Not Scientifically Validated)
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Typical Ergogenic Aid Experimental Workflow (Crossover Design)
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Creatine Mechanism of Action
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Caffeine Mechanism of Action
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Beta-Alanine Mechanism of Action
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Sodium Bicarbonate Mechanism of Action
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Dietary Nitrate Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://agris.fao.org/search/en/providers/122535/records/65de584e90674e46e65327b5
https://isom.ca/wp-content/uploads/2020/01/JOM_1975_04_2_03_Pangamic_Acid.pdf
https://isom.ca/wp-content/uploads/2020/01/JOM_1982_11_4_03_Vitamin_B15_A_Review_and_Update.pdf
https://www.benchchem.com/product/b1171861#calcium-pangamate-vs-other-purported-ergogenic-aids
https://www.benchchem.com/product/b1171861#calcium-pangamate-vs-other-purported-ergogenic-aids
https://www.benchchem.com/product/b1171861#calcium-pangamate-vs-other-purported-ergogenic-aids
https://www.benchchem.com/product/b1171861#calcium-pangamate-vs-other-purported-ergogenic-aids
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1171861?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

